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Compound of Interest

Compound Name: Sodium triethylborohydride

Cat. No.: B107655 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with highly reactive reagents like Sodium
triethylborohydride. This guide provides essential, immediate safety and logistical

information, including detailed operational and disposal plans, to foster a secure research

environment.

Sodium triethylborohydride is a powerful reducing agent that is highly flammable and reacts

violently with water.[1] It is crucial to handle this chemical with the utmost care, utilizing

appropriate personal protective equipment (PPE) and adhering to strict safety protocols.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the hazards associated with

Sodium triethylborohydride. The following table summarizes the recommended PPE for

handling this reagent.
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PPE Category Item
Specifications and
Importance

Eye Protection Tightly fitting safety goggles

Essential to protect against

splashes that can cause

severe eye damage.[1]

Face shield (8-inch minimum)

Provides an additional layer of

protection for the entire face

from splashes and potential

reactions.[1]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[2] Always

inspect gloves for integrity

before use and practice proper

glove removal to avoid skin

contact.[2][3]

Respiratory Protection

Full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges

Required when engineering

controls are insufficient or as a

backup.[1] For sole protection,

a full-face supplied air

respirator is necessary.[1]

Body Protection Flame-resistant lab coat

Protects against fire hazards

due to the flammable nature of

the reagent.

Protective clothing
Should be worn to prevent skin

contact.[1]

Closed-toe shoes
Standard laboratory practice to

protect feet from spills.
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Adherence to a strict operational workflow is critical to minimize risks. The following diagram

and procedural steps outline the safe handling of Sodium triethylborohydride from

preparation to post-experiment cleanup.
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Workflow for Handling Sodium Triethylborohydride

Preparation

Handling

Post-Handling & Disposal

Don Appropriate PPE

Ensure Emergency Equipment is Accessible
(Safety Shower, Eyewash Station)

Work in a Chemical Fume Hood

Handle Under Inert Gas
(e.g., Argon, Nitrogen)

Use Explosion-Proof Equipment

Avoid Contact with Water, Moisture, and Air

Keep Away from Ignition Sources

Decontaminate Work Area

Dispose of Contaminated Materials as Hazardous Waste

Store Unused Reagent Properly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Sodium triethylborohydride.
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Experimental Protocol for Handling:

Preparation:

Before beginning any work, ensure all necessary PPE is worn correctly.

Verify that the safety shower and eyewash station are unobstructed and operational.

All handling of Sodium triethylborohydride must be conducted within a certified

chemical fume hood to mitigate inhalation risks.[4]

Handling:

Sodium triethylborohydride is air and moisture sensitive; therefore, it must be handled

under an inert atmosphere, such as argon or nitrogen.[1][4]

Use only explosion-proof equipment to prevent ignition of flammable vapors.[1]

Strictly avoid any contact with water, as it reacts violently.[1] Keep the work area dry and

free of moisture.

Ensure there are no open flames, sparks, or hot surfaces in the vicinity, as the reagent is

highly flammable.[1]

Storage of Unused Reagent:

Store Sodium triethylborohydride in a tightly closed container in a dry and well-

ventilated place.[1]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1]

Always store the reagent under an inert gas.[1]

Disposal Plan: Managing Waste Safely
Proper disposal of Sodium triethylborohydride and contaminated materials is a critical final

step to ensure laboratory and environmental safety.
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Disposal Protocol:

Surplus and Non-recyclable Solutions:

Do not attempt to neutralize or dispose of the waste yourself.

Offer surplus and non-recyclable solutions to a licensed professional waste disposal

company.[1]

Contaminated Materials:

Any materials that have come into contact with Sodium triethylborohydride, including

gloves, absorbent materials, and empty containers, must be treated as hazardous waste.

Dispose of contaminated packaging as unused product.[1]

Incineration:

The recommended method of disposal is to burn the material in a chemical incinerator

equipped with an afterburner and scrubber.[1] Extreme care must be taken during ignition

due to its high flammability.[1]

By strictly adhering to these guidelines, researchers can confidently and safely utilize Sodium
triethylborohydride in their work, contributing to a culture of safety and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Sodium Triethylborohydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107655#personal-protective-equipment-for-handling-
sodium-triethylborohydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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